2,2,4-Trimethylpyrrolidine-1-sulfonyl chloride

• Molecular Formula: C7H14ClNO2S
• Molecular Weight: 211.71 g/mol
• IUPAC Name: 2,2,4-trimethylpyrrolidine-1-sulfonyl chloride
• InChI: InChI=1S/C7H14ClNO2S/c1-6-4-7(2,3)9(5-6)12(8,10)11/h6H,4-5H2,1-3H3
• InChI Key: VRYYNUBMINUNOP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(N(C1)S(=O)(=O)Cl)(C)C

Description

2,2,4-Trimethylpyrrolidine-1-sulfonyl chloride ( 1859784-30-7) is a specialized sulfonyl chloride reagent with a molecular formula of C 7 H 14 ClNO 2 S and a molecular weight of 211.71 g/mol . This compound serves as a valuable building block in organic synthesis and medicinal chemistry research, particularly for introducing the sterically hindered 2,2,4-trimethylpyrrolidine-sulfonyl moiety into target molecules. The primary application of this reagent is as a sulfonylation agent , most commonly for the protection of amines and the functionalization of heterocyclic compounds. The sulfonyl group can be used to modulate the physicochemical properties of a molecule, such as its solubility and metabolic stability. The unique steric profile imparted by the 2,2,4-trimethyl substituents on the pyrrolidine ring can be exploited to influence the conformational behavior of the synthesized compounds and to impart stereoelectronic effects, which is of high interest in the development of pharmaceuticals and agrochemicals . As a sulfonyl chloride, the compound is moisture-sensitive and requires careful handling. It is recommended to be stored under an inert atmosphere and with cold-chain transportation to maintain its stability and reactivity . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,2,4-Trimethylpyrrolidine-1-sulfonyl chloride typically involves the reaction of 2,2,4-trimethylpyrrolidine with chlorosulfonic acid. The reaction is carried out under controlled conditions to ensure the formation of the desired sulfonyl chloride derivative .

Industrial Production Methods: In industrial settings, the production of 2,2,4-Trimethylpyrrolidine-1-sulfonyl chloride involves large-scale reactions using similar reagents and conditions as in laboratory synthesis. The process is optimized for yield and purity, often involving purification steps such as distillation or recrystallization .

Chemical Reactions Analysis

Types of Reactions: 2,2,4-Trimethylpyrrolidine-1-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the sulfonyl chloride group is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to different derivatives.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include amines, alcohols, and thiols.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate can be used under acidic or basic conditions.

Major Products Formed:

Substitution Products: Depending on the nucleophile, products such as sulfonamides, sulfonate esters, or sulfonate salts are formed.

Oxidation Products: Oxidation can lead to the formation of sulfonic acids or other oxidized derivatives.

Scientific Research Applications

2,2,4-Trimethylpyrrolidine-1-sulfonyl chloride has a wide range of applications in scientific research:

Biology: The compound is utilized in the modification of biomolecules, such as proteins and peptides, to study their structure and function.

Medicine: Research into potential pharmaceutical applications includes the development of new drugs and therapeutic agents.

Industry: It is employed in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2,2,4-Trimethylpyrrolidine-1-sulfonyl chloride involves its reactivity as a sulfonyl chloride. The compound can react with nucleophiles, leading to the formation of sulfonamide or sulfonate derivatives. These reactions are often used to modify the chemical properties of target molecules, enabling their use in various applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence lacks explicit data on 2,2,4-Trimethylpyrrolidine-1-sulfonyl chloride. However, general comparisons can be inferred from structurally related compounds in the evidence:

a. Sulfonyl Chlorides vs. Sulfonamides

• Reactivity : Sulfonyl chlorides (e.g., the target compound) are highly reactive electrophiles, commonly used to synthesize sulfonamides or sulfonate esters. In contrast, sulfonamide derivatives like SB-269970 hydrochloride () are stable products formed by reacting sulfonyl chlorides with amines. The latter is a pharmaceutical agent with a pyrrolidine-1-sulfonyl group but lacks the chloride’s reactivity due to its sulfonamide bond .
• Steric Effects: The 2,2,4-trimethyl substitution on the pyrrolidine ring likely increases steric hindrance compared to unsubstituted sulfonyl chlorides (e.g., toluenesulfonyl chloride).

b. Pyrrolidine Derivatives

• Functional Groups : The target compound’s sulfonyl chloride group distinguishes it from other pyrrolidine derivatives, such as 2-(pyrrolidin-2-yl)pyrimidine hydrochloride (), which contains a sulfonamide group. The chloride’s higher reactivity makes it more suitable for synthetic applications, whereas sulfonamides are typically end products or pharmacophores .

c. Metal Chloride Complexes

• Platinum and palladium chlorides () differ fundamentally in structure and application, as they are coordination complexes with metal centers. These are used in catalysis or materials science, unlike the organic sulfonyl chloride, which serves as a reagent in covalent bond formation .

Data Table: Key Properties of Related Compounds

Compound	CAS Number	Molecular Weight	Functional Group	Primary Use
2,2,4-Trimethylpyrrolidine-1-sulfonyl chloride	Not provided	Not provided	Sulfonyl chloride	Organic synthesis
SB-269970 hydrochloride ()	261901-57-9	388.95	Sulfonamide hydrochloride	Pharmaceutical research
Tolylterpyridin-platin ()	727721-37-1	589.37	Platinum chloride complex	Catalysis/materials

Research Findings and Limitations

• Gaps in Evidence: None of the provided sources directly address 2,2,4-Trimethylpyrrolidine-1-sulfonyl chloride. Comparative insights are extrapolated from structurally related compounds, which limits specificity.
• Critical Analysis : The trimethylpyrrolidine group likely enhances steric effects compared to simpler sulfonyl chlorides, but experimental data on reaction kinetics or stability are absent in the evidence.

Biological Activity

2,2,4-Trimethylpyrrolidine-1-sulfonyl chloride is a sulfonyl chloride derivative known for its diverse applications in organic synthesis and medicinal chemistry. This compound has garnered attention due to its potential biological activities, particularly in antibacterial and antifungal contexts. Understanding its biological activity can provide insights into its utility in drug development and therapeutic applications.

• Molecular Formula : C7H14ClN1O2S
• Molecular Weight : 195.71 g/mol
• IUPAC Name : 2,2,4-trimethylpyrrolidine-1-sulfonyl chloride

The biological activity of sulfonyl chlorides, including 2,2,4-trimethylpyrrolidine-1-sulfonyl chloride, primarily involves their ability to form covalent bonds with nucleophiles such as amino acids in proteins. This reactivity allows them to inhibit various enzymes critical for microbial survival. Specifically, sulfonamides—related compounds—are known to inhibit the enzyme dihydropteroate synthase, disrupting folic acid synthesis in bacteria, which is essential for DNA replication and cell division.

Antimicrobial Activity

Numerous studies have investigated the antimicrobial properties of sulfonyl chlorides. While specific data on 2,2,4-trimethylpyrrolidine-1-sulfonyl chloride is limited, related compounds have shown promising results:

Compound	Target Microorganism	Minimum Inhibitory Concentration (MIC)
Sulfanilamide	Escherichia coli	8 μg/mL
Sulfadiazine	Staphylococcus aureus	16 μg/mL
3-Amino-2-methoxybenzene-1-sulfonamide	Klebsiella pneumoniae	6.25 μg/mL

These studies indicate that sulfonyl compounds can exhibit significant antimicrobial activity against various pathogens, suggesting that 2,2,4-trimethylpyrrolidine-1-sulfonyl chloride may possess similar properties.

Case Studies

• Antibacterial Screening : A study evaluated the antibacterial activity of various sulfonamide derivatives against common pathogens such as E. coli and Staphylococcus aureus. The results demonstrated that certain derivatives exhibited MIC values comparable to established antibiotics like ampicillin .
• Antifungal Activity : Research on substituted benzimidazole derivatives showed that compounds with similar functional groups displayed antifungal activity against strains like Candida albicans. The presence of electron-donating groups enhanced this activity significantly .

Research Findings

Research indicates that the biological activity of sulfonyl chlorides can be enhanced through structural modifications. For instance:

• The introduction of alkyl or aryl groups can increase lipophilicity and improve membrane penetration.
• Modifications at the nitrogen or sulfur atom can alter reactivity and selectivity towards biological targets.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2,2,4-trimethylpyrrolidine-1-sulfonyl chloride, and how do reaction conditions influence yield?

• Methodology : The compound can be synthesized via sulfonylation of 2,2,4-trimethylpyrrolidine using sulfonyl chloride derivatives. A NaClO₂-mediated oxidation method (used for pyridine-2-sulfonyl chlorides) may be adapted, requiring optimization of stoichiometry (e.g., 1:1.2 molar ratio of pyrrolidine to sulfonylating agent) and temperature control (0–5°C) to minimize side reactions .
• Key Considerations : Use anhydrous conditions to prevent hydrolysis of the sulfonyl chloride group. Monitor reaction progress via TLC or LC-MS .

Q. How should researchers handle and store 2,2,4-trimethylpyrrolidine-1-sulfonyl chloride to ensure stability?

• Protocol : Store in airtight, moisture-resistant containers at 2–8°C under inert gas (e.g., argon). Avoid exposure to humidity, as sulfonyl chlorides hydrolyze to sulfonic acids .
• Safety : Use fume hoods and PPE (gloves, goggles) due to its lachrymatory and corrosive properties .

Q. What analytical techniques are critical for characterizing this compound?

• Standard Methods :

• NMR : Confirm regiochemistry of methyl groups (¹H NMR δ ~1.2–1.5 ppm for CH₃) and sulfonyl chloride moiety (³⁵Cl NMR).
• LC-MS : Verify molecular ion [M+H]⁺ and assess purity (>95% by HPLC) .

Advanced Research Questions

Q. How can researchers optimize reaction conditions to suppress by-products like sulfonic acids or dimerization?

• Experimental Design :

• By-product Analysis : Use LC-MS to identify hydrolysis products (e.g., sulfonic acids at m/z +18 Da) or dimer peaks.
• Mitigation : Add desiccants (molecular sieves) or scavengers (e.g., triethylamine) to absorb HCl by-products .

Q. What strategies resolve contradictions in spectroscopic data (e.g., unexpected peaks in ¹³C NMR)?

• Troubleshooting :

• Isotopic Labeling : Use ³⁵Cl/³⁷Cl isotopic patterns to confirm sulfonyl chloride identity.
• Computational Modeling : Compare experimental NMR shifts with DFT-calculated values (e.g., using Gaussian) .

Q. How does the compound’s solubility in aprotic vs. protic solvents affect its reactivity in nucleophilic substitutions?

• Data-Driven Approach :

• Test solubility in DCM, THF, and acetonitrile. Low solubility in polar solvents may necessitate phase-transfer catalysts (e.g., tetrabutylammonium bromide) .
• Reactivity trends: Higher electrophilicity in aprotic solvents accelerates sulfonamide formation .

Q. What are the implications of steric hindrance from the 2,2,4-trimethyl groups on its reactivity with bulky nucleophiles?

• Case Study : Compare reaction rates with primary (e.g., aniline) vs. secondary amines (e.g., piperidine). Steric hindrance reduces yields with bulkier nucleophiles; optimize using excess amine (2–3 eq.) .

Experimental Design and Data Analysis

Q. How to design a stability study for this compound under varying pH and temperature?

• Protocol :

• Prepare buffered solutions (pH 2–10) and incubate at 25°C/40°C.
• Monitor degradation via HPLC at 0, 24, 48, and 72 hours. Half-life (t₁/₂) calculations guide storage recommendations .

Q. What bioactivity assays are suitable for evaluating sulfonamide derivatives of this compound?

• Screening Workflow :

• Enzyme Inhibition : Test against carbonic anhydrase or proteases via fluorescence-based assays.
• Cellular Uptake : Radiolabel the sulfonyl chloride (¹⁴C) and measure intracellular accumulation in cancer cell lines .